Phaeofuran B
Overview
Description
Phaeofuran B is a natural product found in Phaeoacremonium with data available.
Scientific Research Applications
1. Antifungal Properties
Phaeofuran B, identified as a benzofuran-derived metabolite from a Phaeoacremonium species, has been studied for its potential antifungal effects. The extract containing phaeofuran B demonstrated notable antifungal activities, attributed mainly to the presence of sorbicillin analogues in the extract (Reátegui, Wicklow, & Gloer, 2006).
2. Applications in Photovoltaic Devices
Thieno[2,3-f]benzofuran (BDF), a compound related to phaeofuran B, has been widely utilized in organic solar cells due to its highly planarized structure and strong electron-donating ability. BDF-based dyes have shown significant improvements in the photovoltaic performance of dye-sensitized solar cells, indicating the potential of phaeofuran B in similar applications (Liu et al., 2020).
3. Stress Biomarkers in Plants
Phytofurans, which include phaeofuran B, are synthesized by nonenzymatic peroxidation of α-linolenic acid and serve as stress biomarkers in plants. Their presence and concentration are influenced by environmental factors and plant genotypes, offering insights into plant stress responses and potential agricultural applications (Pinciroli et al., 2018).
4. Electronic and Photoluminescent Properties
Benzophospholo[3,2-b]benzofuran derivatives, closely related to phaeofuran B, have been explored for their electronic and photoluminescent properties. These derivatives show potential as π-conjugated organic materials for various applications, including optoelectronic devices (Takahashi, Nakano, & Nozaki, 2015).
5. Sensor Development
Phaeophytin-b, a derivative of phaeofuran B, has been used in developing sensors for hydrogen peroxide detection. Nanostructured films containing phaeophytin-b demonstrated promising results as nonenzymatic electrochemical sensors, indicating potential applications in various sensing technologies (Pauli et al., 2015).
properties
Product Name |
Phaeofuran B |
|---|---|
Molecular Formula |
C12H18O5 |
Molecular Weight |
242.27 g/mol |
IUPAC Name |
(1aR,2R,3S,6R,6aS)-3-(1-hydroxybutyl)-1a,2,3,5,6,6a-hexahydrooxireno[2,3-f][2]benzofuran-2,6-diol |
InChI |
InChI=1S/C12H18O5/c1-2-3-6(13)10-7-5(4-16-10)8(14)11-12(17-11)9(7)15/h6,8-15H,2-4H2,1H3/t6?,8-,9-,10-,11+,12-/m1/s1 |
InChI Key |
SRPYFEBUZUGTPY-UARVUDJCSA-N |
Isomeric SMILES |
CCCC([C@@H]1C2=C(CO1)[C@H]([C@H]3[C@@H]([C@@H]2O)O3)O)O |
Canonical SMILES |
CCCC(C1C2=C(CO1)C(C3C(C2O)O3)O)O |
synonyms |
phaeofuran B |
Origin of Product |
United States |
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